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For Researchers, Scientists, and Drug Development Professionals

Introduction
L-740093 is a potent and highly selective non-peptide antagonist of the cholecystokinin-B

(CCK-B/CCK2) receptor.[1][2][3][4] Identified as N-[(3R)-5-(3-azabicyclo[3.2.2]nonan-3-yl)-2,3-

dihydro-1-methyl-2-oxo-1H-1,4-benzodiazepin-3-yl]-N'-(3-methylphenyl)urea, this compound

has been a valuable pharmacological tool for investigating the role of the CCK-B receptor in the

central nervous system (CNS).[1][2][4] Its significance in neuroscience research is underscored

by its excellent penetration of the blood-brain barrier, allowing for the study of central CCK-B

receptor-mediated effects following systemic administration.[1][2][3][4][5] This document

provides an in-depth technical overview of L-740093's CNS penetration, its interaction with the

CCK-B receptor, and the experimental methodologies used to characterize these properties.

Quantitative Data Summary
The following tables summarize the key quantitative data available for L-740093, highlighting

its potency and CNS activity.

Table 1: In Vitro Receptor Binding Affinity
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Receptor Preparation IC50 (nM)
Selectivity
(CCK-B/CCK-
A)

Reference

CCK-B
Guinea Pig

Cerebral Cortex
0.1 16,000 [1][2][4]

Gastrin Guinea Pig 0.04 - [1][2]

CCK-A - - -

Table 2: In Vivo Central Nervous System Activity

Assay Species
Route of
Administrat
ion

ED50
(mg/kg)

Endpoint Reference

Ex Vivo

Binding
Mouse Intravenous 0.2

Inhibition of

central CCK

binding sites

[1][2][4]

Signaling Pathways
The CCK-B receptor, the central target of L-740093, is a G protein-coupled receptor (GPCR)

predominantly found in the central nervous system. Its activation by the endogenous ligand

cholecystokinin (CCK) initiates a cascade of intracellular events that modulate neuronal activity.

L-740093 acts by blocking this signaling cascade.
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Caption: CCK-B Receptor Signaling Pathway and L-740093 Antagonism.

Experimental Protocols
The confirmation of L-740093's central nervous system penetration and activity relies on

specific experimental methodologies. Below are detailed, representative protocols for the key

experiments cited.

Ex Vivo CCK-B Receptor Occupancy Assay
This assay is designed to determine the in vivo potency of a compound in occupying its central

target receptors after systemic administration.
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In Vivo Phase

Tissue Preparation

In Vitro Binding Assay

Data Analysis

1. Administer L-740093 (i.v.)
to Mice

2. Wait for Predetermined
Time for Brain Distribution

3. Euthanize Mice and
Rapidly Excise Brains

4. Homogenize Brain Tissue
in Buffer

5. Centrifuge Homogenate
to Isolate Membranes

6. Resuspend Membrane
Pellet

7. Incubate Membranes with
Radiolabeled CCK-B Ligand

(e.g., [³H]pCCK-8)

8. Separate Bound and Free
Radioligand (Filtration)

9. Quantify Bound
Radioactivity

10. Calculate Specific Binding
and Compare to Vehicle Control

11. Determine ED50 from
Dose-Response Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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